Cas no 140400-40-4 (Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl-)

• Product Name: Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl-
• CAS No: 140400-40-4
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• CID: 1291623
• Update Time: 2024-08-04

Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl-

• Inchi： 1S/C13H18O2S/c1-4-10-5-7-11(8-6-10)16-12(9(2)3)13(14)15/h5-9,12H,4H2,1-3H3,(H,14,15)
• InChI Key： LCNKUNVVOQSBRE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(SC1=CC=C(CC)C=C1)C(C)C

Computed Properties

• Exact Mass: 238.10284

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 366.0±35.0 °C(Predicted)
• PSA: 37.3
• pka: 3.68±0.10(Predicted)